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Compound of Interest

Compound Name: LabMol-319

Cat. No.: B3604460

L  Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction

LabMol-319 is a potent inhibitor of the Zika virus (ZIKV) NS5 RNA-dependent RNA polymerase
(RdRp), exhibiting an IC50 of 1.6 uM.[1][2] As an antiviral agent, it serves as a critical tool for

researchers studying ZIKV replication and developing potential therapeutics. LabMol-319 has
been shown to inhibit NS5 RdRp activity by 98% at a concentration of 20 pM.[1][2] This
document provides detailed protocols for the preparation and storage of LabMol-319 solutions

to ensure its stability and efficacy in experimental settings.

Product Information

Property

Value

Chemical Name

LabMol-319

Target Zika virus (ZIKV) NS5 RdRp
CAS Number 381188-63-2
Molecular Formula C22H16N205
Molecular Weight 388.37 g/mol
Solution Preparation
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Proper dissolution of LabMol-319 is critical for accurate and reproducible experimental results.
The choice of solvent will depend on whether the intended application is in vitro or in vivo.

In Vitro Stock Solution Preparation (DMSO)

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of LabMol-319 for in vitro use.

Materials:

LabMol-319 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional, but recommended)[3][4]
Protocol:

o Equilibrate the LabMol-319 vial to room temperature before opening to prevent moisture
condensation.

o Weigh the desired amount of LabMol-319 powder using an analytical balance.

o Add the appropriate volume of DMSO to achieve the desired stock solution concentration.
Sonication is recommended to aid dissolution.[3][4]

» Vortex the solution thoroughly until the powder is completely dissolved and the solution is

clear.
 Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Solubility Data in DMSO:
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Concentration (mg/mL) Molar Concentration (mM) Notes

Sonication is recommended.[3]

75 mg/mL 193.11 mM
[4]

In Vivo Formulation

For in vivo studies, a multi-component solvent system is recommended to ensure the solubility

and bioavailability of LabMol-319. The following protocol provides a clear solution of at least
2.5 mg/mL.[1]

Materials:

LabMol-319

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes and syringes

Protocol:

Prepare a stock solution of LabMol-319 in DMSO (e.g., 25 mg/mL).[1]

To prepare the final working solution, add the solvents sequentially as detailed in the table
below.

Ensure the solution is clear and homogenous after the addition of each solvent before
proceeding to the next.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[3][4]

It is recommended to prepare this working solution fresh on the day of use.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://lnls.cnpem.br/science/crystal-structure-of-zika-virus-ns5-rna-dependent-rna-polymerase/
https://www.targetmol.com/compound/labmol-319
https://www.benchchem.com/product/b3604460?utm_src=pdf-body
https://www.medchemexpress.com/labmol-319.html
https://www.benchchem.com/product/b3604460?utm_src=pdf-body
https://www.benchchem.com/product/b3604460?utm_src=pdf-body
https://www.medchemexpress.com/labmol-319.html
https://lnls.cnpem.br/science/crystal-structure-of-zika-virus-ns5-rna-dependent-rna-polymerase/
https://www.targetmol.com/compound/labmol-319
https://www.medchemexpress.com/labmol-319.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3604460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

In Vivo Formulation Composition:

Example for 1 mL Total

Component Volume Percentage
Volume
DMSO 10% 100 pL of a 25 mg/mL stock
PEG300 40% 400 pL
Tween-80 5% 50 pL
Saline 45% 450 pL
Final Concentration > 2.5 mg/mL (= 6.44 mM)

Storage Conditions

Correct storage of both the solid compound and prepared solutions is essential to maintain the

integrity and activity of LabMol-319.

Storage Recommendations:

Storage ]
Form Duration Notes
Temperature
) Protect from direct
Solid Powder -20°C 3 years )
sunlight.[3][4]
Protect from light.
Aliguot to avoid
In Solvent (-80°C) -80°C 6 months - 1 year
repeated freeze-thaw
cycles.[1][3][4]
Protect from light.
Aliquot to avoid
In Solvent (-20°C) -20°C 1 month

repeated freeze-thaw

cycles.[1]

Experimental Protocols & Visualizations
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Mechanism of Action: Inhibition of ZIKV Replication

LabMol-319 targets the NS5 protein of the Zika virus. NS5 is a multifunctional enzyme with
both methyltransferase (MTase) and RNA-dependent RNA polymerase (RdRp) domains, both
of which are crucial for viral replication.[5] The RdRp domain is responsible for synthesizing
new viral RNA genomes. By inhibiting the RdRp activity, LabMol-319 effectively halts the

replication of the virus.
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Caption: Inhibition of Zika Virus Replication by LabMol-319.
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Experimental Workflow: In Vitro Antiviral Assay

The following diagram outlines a typical workflow for assessing the antiviral activity of LabMol-
319 in a cell-based in vitro assay.
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Caption: Workflow for an in vitro ZIKV inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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